Cas no 898755-99-2 (4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898755-99-2
• MF: C₂₁H₂₂BrNO₃
• MW: 416.308285236359
• MDL: MFCD03842703
• CID: 1946043
• PubChem ID: 24725363
• Update Time: 2025-06-11

4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 4'-bromo-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 4'-Bromo-2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• AKOS016020752
• 898755-99-2
• DTXSID40643758
• (4-Bromophenyl){2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• MFCD03842703
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-bromophenyl)methanone
• 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03842703
• Inchi： 1S/C21H22BrNO3/c22-18-7-5-16(6-8-18)20(24)19-4-2-1-3-17(19)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2
• InChI Key： JDWZLXAWRDRFFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 415.07800
• Monoisotopic Mass: 415.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 543°C at 760 mmHg
• Flash Point: 282.2°C
• Refractive Index: 1.643
• PSA: 38.77000
• LogP: 3.95690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Research Briefing on 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS: 898755-99-2)

4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS: 898755-99-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic structure and brominated benzophenone moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's structural features, including the spirocyclic dioxa-aza system, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have utilized 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone as a building block in the synthesis of novel ligands for G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its bromo-substituted benzophenone moiety also offers opportunities for further functionalization, enabling the development of diverse derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient production of 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, with improved yields and purity. These developments are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding interactions with biological targets, guiding the design of more potent and selective analogs.

In the context of drug discovery, 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone has shown promise in preliminary screening assays. For instance, derivatives of this compound have exhibited moderate to high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric and neurodegenerative disorders. Furthermore, its anti-inflammatory properties have been investigated in vitro, with some derivatives demonstrating significant inhibition of pro-inflammatory cytokines.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone derivatives. Future research directions include the exploration of novel synthetic routes, the evaluation of in vivo efficacy and safety profiles, and the identification of specific biological targets. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these discoveries into therapeutic candidates.

In conclusion, 4'-Bromo-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activities underscore its potential as a lead compound for the development of new drugs. Continued research and innovation in this area are expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.